Cas no 7126-51-4 (5-Formyl-1H-pyrrole-2-carboxylic acid)

5-Formyl-1H-pyrrole-2-carboxylic acid is a versatile heterocyclic compound featuring both a formyl group and a carboxylic acid functionality on a pyrrole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals, agrochemicals, and materials science. The presence of reactive sites allows for selective modifications, enabling applications in cross-coupling reactions, condensation reactions, and as a precursor for heterocyclic frameworks. Its high purity and stability under standard conditions ensure consistent performance in research and industrial processes. The compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its ability to participate in multicomponent reactions and serve as a building block for functionalized pyrroles.

5-Formyl-1H-pyrrole-2-carboxylic acid structure

7126-51-4 structure

Product Name:5-Formyl-1H-pyrrole-2-carboxylic acid

CAS No:7126-51-4

MF:C₆H₅NO₃

MW:139.108801603317

MDL:MFCD09754206

CID:836342

PubChem ID:15160089

Update Time:2025-06-09

5-Formyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Formyl-1H-pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylic acid, 5-formyl-
- CS-0019291
- 5-formylpyrrole-2-carboxylic acid
- AKOS006229692
- AS-47956
- 5-Formyl-1H-pyrrole-2-carboxylic acid, AldrichCPR
- SB62105
- DTXSID80569322
- Z1198223703
- F17110
- SCHEMBL645360
- 7126-51-4
- FT-0653496
- A837136
- MFCD09754206
- 5-formyl-1H-pyrrole-2-carboxylicacid
- EN300-97773
- RHYXVCZQDGPFBX-UHFFFAOYSA-N
- DB-074408
- MDL： MFCD09754206
- Inchi： 1S/C6H5NO3/c8-3-4-1-2-5(7-4)6(9)10/h1-3,7H,(H,9,10)
- InChI Key： RHYXVCZQDGPFBX-UHFFFAOYSA-N
- SMILES： OC(C1=CC=C(C=O)N1)=O

Computed Properties

Exact Mass: 139.02695
Monoisotopic Mass: 139.026943022g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 70.2Å²

Experimental Properties

Density: 1.512±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 202-203 ºC
Boiling Point: 404.9°C at 760 mmHg
Flash Point: 198.7°C
Refractive Index: 1.67
Solubility: Slightly soluble (4.6 g/l) (25 º C),
PSA: 70.16

5-Formyl-1H-pyrrole-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 43
Safety Instruction： 36/37
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Formyl-1H-pyrrole-2-carboxylic acid Pricemore >>

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